Cas no 2228290-45-5 (4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal)

• Product Name: 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal
• CAS No: 2228290-45-5
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6000133
• PubChem ID: 165612307
• Update Time: 2025-11-07

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal
• 2228290-45-5
• EN300-1731373

• Inchi： 1S/C12H20N2O/c1-12(2,3)11-10(7-5-6-8-15)9-14(4)13-11/h8-9H,5-7H2,1-4H3
• InChI Key： DHHOPJICAACIEQ-UHFFFAOYSA-N
• SMILES： O=CCCCC1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal

4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal: A Comprehensive Overview

The compound 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal, identified by the CAS number 2228290-45-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aldehydes, specifically featuring a pyrazole ring substituted with a tert-butyl group and a methyl group, connected to a butanal chain. Its structure is characterized by a conjugated system that imparts unique electronic properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the tert-butyl group in this compound adds steric bulk, which can influence its pharmacokinetic properties, such as absorption and metabolism. This makes it a promising candidate for exploring novel therapeutic agents. Additionally, the butanal chain introduces versatility in terms of functionalization, allowing for further chemical modifications to enhance its bioavailability or target specificity.

One of the most notable aspects of 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal is its role in synthetic chemistry. Researchers have utilized this compound as an intermediate in the synthesis of more complex molecules, leveraging its reactivity under specific reaction conditions. For instance, its aldehyde group can undergo condensation reactions, such as the aldol reaction, to form β-hydroxy aldehydes or ketones. These products are valuable in the construction of heterocyclic compounds, which are prevalent in natural products and pharmaceuticals.

The synthesis of this compound typically involves multi-step processes that combine principles from organic chemistry. One common approach is the use of Suzuki-Miyaura coupling reactions to assemble the pyrazole ring with the butanal chain. This method is highly efficient and has been optimized for scalability, making it suitable for both laboratory and industrial settings. The use of transition metal catalysts ensures high yields and selectivity, which are critical for maintaining product quality.

In terms of applications, 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. These complexes exhibit interesting magnetic and optical properties, which could be harnessed in developing advanced materials for electronic devices or sensors.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. Studies are being conducted to assess its biodegradability and toxicity under various conditions. Preliminary results suggest that it degrades relatively quickly under aerobic conditions, which is a positive indicator for its safe disposal and minimal environmental footprint.

In conclusion, 4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanal stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research and development efforts.